![molecular formula C25H21ClN4O2 B2634062 N-benzyl-1-(4-(4-chlorobenzamido)benzyl)-1H-imidazole-4-carboxamide CAS No. 1251621-71-2](/img/structure/B2634062.png)
N-benzyl-1-(4-(4-chlorobenzamido)benzyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-1-(4-(4-chlorobenzamido)benzyl)-1H-imidazole-4-carboxamide, commonly known as BCI, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BCI is a derivative of imidazole and has been shown to have potent activity against several types of cancer cells.
Scientific Research Applications
Synthesis and Mechanistic Insights
Research has focused on developing synthetic methodologies and understanding the reaction mechanisms involving imidazole derivatives. For instance, studies have elucidated the functionalization reactions of pyrazole and imidazole compounds, offering insights into the synthesis of complex molecules with potential biological activities (Yıldırım, Kandemirli, & Demir, 2005). Additionally, the aminocarbonylation process has been explored to prepare imidazole-4-carboxamides, showcasing efficient routes to peptidomimetics and constrained amino acid analogues (Skogh et al., 2013).
Antitumor Activity
Several studies have focused on the synthesis of imidazole carboxamide derivatives to evaluate their antitumor potential. Novel N-substituted imidazole-5-carboxamides have been synthesized and tested for their antitumor activities, indicating the role of these compounds as promising antitumor agents (Hadizadeh, Ramezani, Tayarani, & Eghbal, 2007).
Biochemical Studies
Imidazole derivatives have been explored for their potential in inhibiting key enzymes and interacting with biological targets. For example, compounds have been designed to inhibit histone deacetylase (HDAC) and cyclin-dependent kinase (CDK), showcasing potent in vitro and in vivo anticancer activities (Cheng, Yun, Ullah, & Yuan, 2020). This demonstrates the potential of imidazole carboxamides in the development of novel therapeutic agents targeting specific biochemical pathways.
Advanced Materials and Methodologies
Innovative synthesis techniques and material development have also been a focus. Catalyst-free synthesis methods have been developed for constructing complex imidazole frameworks, highlighting environmentally benign approaches to chemical synthesis (Shaabani et al., 2014). These studies contribute to the advancement of green chemistry principles in the synthesis of biologically relevant compounds.
properties
IUPAC Name |
N-benzyl-1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClN4O2/c26-21-10-8-20(9-11-21)24(31)29-22-12-6-19(7-13-22)15-30-16-23(28-17-30)25(32)27-14-18-4-2-1-3-5-18/h1-13,16-17H,14-15H2,(H,27,32)(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UATOOQZQJLCBLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.